4-Cyano-2,5-difluoro-phenyl isothiocyanate
Cat. No. B8361284
M. Wt: 196.18 g/mol
InChI Key: FUTXPSWQTGUBLP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06339044B1
Procedure details
10.0 g (65 mmol) of 4-cyano-2,5-difluoro-aniline are introduced into 100 ml of toluene and 8.2 g (71 mmol) of thiophosgene are slowly added to the mixture heated to 80° C. to 90° C. The reaction mixture is then refluxed for approximately 40 hours. Then, after the solvent has been carefully distilled off under reduced pressure, the product (4-cyano-2,5-difluoro-phenyl isothiocyanate) is obtained as an ochre colourant.
Identifiers
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REACTION_CXSMILES
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[C:1]([C:3]1[C:9]([F:10])=[CH:8][C:6]([NH2:7])=[C:5]([F:11])[CH:4]=1)#[N:2].[C:12](Cl)(Cl)=[S:13]>C1(C)C=CC=CC=1>[C:1]([C:3]1[C:9]([F:10])=[CH:8][C:6]([N:7]=[C:12]=[S:13])=[C:5]([F:11])[CH:4]=1)#[N:2]
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Inputs
Step One
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Name
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Quantity
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10 g
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Type
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reactant
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Smiles
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C(#N)C1=CC(=C(N)C=C1F)F
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Name
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Quantity
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8.2 g
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Type
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reactant
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Smiles
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C(=S)(Cl)Cl
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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are slowly added to the mixture
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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heated to 80° C. to 90° C
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction mixture is then refluxed for approximately 40 hours
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Duration
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40 h
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DISTILLATION
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Type
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DISTILLATION
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Details
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Then, after the solvent has been carefully distilled off under reduced pressure
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(#N)C1=CC(=C(C=C1F)N=C=S)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
